Cas no 500755-91-9 (2-amino-2-(6-methylpyridin-2-yl)acetic acid)

2-Amino-2-(6-methylpyridin-2-yl)acetic acid is a pyridine-derived amino acid with potential applications in pharmaceutical synthesis and biochemical research. Its structure features a 6-methylpyridin-2-yl group attached to the α-carbon of glycine, offering a versatile scaffold for further functionalization. This compound is particularly valuable as a chiral building block in asymmetric synthesis due to its stereogenic center. Its pyridine moiety enhances coordination properties, making it useful in metal-catalyzed reactions or as a ligand precursor. The methyl substitution at the 6-position may influence reactivity and solubility, providing tailored properties for specific applications. High-purity grades are available for research requiring precise molecular control.

2-amino-2-(6-methylpyridin-2-yl)acetic acid structure

500755-91-9 structure

Product Name:2-amino-2-(6-methylpyridin-2-yl)acetic acid

CAS No:500755-91-9

MF:C₈H₁₀N₂O₂

MW:166.177201747894

CID:933193

PubChem ID:5122879

Update Time:2025-06-07

2-amino-2-(6-methylpyridin-2-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

- 2-amino-4-phenyl-but-3-enoic acid
- (2R,3E)-2-amino-4-phenylbut-3-enoic acid
- (2S,3E)-2-amino-4-phenylbut-3-enoic acid
- AC1L4SLP
- AG-F-67932
- CTK4J2067
- SureCN4611515
- 2-amino-2-(6-methylpyridin-2-yl)acetic acid
- AKOS006292958
- 500755-91-9
- EN300-1843804
- Amino-(6-methyl-pyridin-2-yl)-acetic acid
- Inchi： 1S/C8H10N2O2/c1-5-3-2-4-6(10-5)7(9)8(11)12/h2-4,7H,9H2,1H3,(H,11,12)
- InChI Key： MUCHIQLOMRSBSC-UHFFFAOYSA-N
- SMILES： OC(C(C1C=CC=C(C)N=1)N)=O

Computed Properties

Exact Mass: 166.074227566g/mol
Monoisotopic Mass: 166.074227566g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 12
Rotatable Bond Count: 2
Complexity: 172
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -2.3
Topological Polar Surface Area: 76.2Å²

Experimental Properties

Density: 1.270±0.06 g/cm3 (20 ºC 760 Torr),
Solubility: Soluble (130 g/l) (25 º C),

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